Cas no 1016702-17-2 (3-(propan-2-yloxy)propanethioamide)

3-(propan-2-yloxy)propanethioamide structure
1016702-17-2 structure
Product Name:3-(propan-2-yloxy)propanethioamide
CAS No:1016702-17-2
MF:C6H13NOS
MW:147.238520383835
CID:6222564
PubChem ID:24689767
Update Time:2024-01-14

3-(propan-2-yloxy)propanethioamide Chemical and Physical Properties

Names and Identifiers

    • 3-(propan-2-yloxy)propanethioamide
    • 1016702-17-2
    • CS-0355837
    • 3-ISOPROPOXYPROPANETHIOAMIDE
    • EN300-1858898
    • AKOS000167928
    • Inchi: 1S/C6H13NOS/c1-5(2)8-4-3-6(7)9/h5H,3-4H2,1-2H3,(H2,7,9)
    • InChI Key: QNHQJVUOPSCPIA-UHFFFAOYSA-N
    • SMILES: S=C(CCOC(C)C)N

Computed Properties

  • Exact Mass: 147.07178521g/mol
  • Monoisotopic Mass: 147.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 67.3Ų

3-(propan-2-yloxy)propanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1858898-0.05g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
0.05g
$348.0 2023-09-18
Enamine
EN300-1858898-0.1g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
0.1g
$364.0 2023-09-18
Enamine
EN300-1858898-0.25g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
0.25g
$381.0 2023-09-18
Enamine
EN300-1858898-0.5g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
0.5g
$397.0 2023-09-18
Enamine
EN300-1858898-1.0g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
1g
$1070.0 2023-06-02
Enamine
EN300-1858898-2.5g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
2.5g
$810.0 2023-09-18
Enamine
EN300-1858898-5.0g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
5g
$3105.0 2023-06-02
Enamine
EN300-1858898-10.0g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
10g
$4606.0 2023-06-02
Enamine
EN300-1858898-1g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
1g
$414.0 2023-09-18
Enamine
EN300-1858898-5g
3-(propan-2-yloxy)propanethioamide
1016702-17-2
5g
$1199.0 2023-09-18

3-(propan-2-yloxy)propanethioamide Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.